N-(Cyclopropylmethyl)-N-[(1-ethylpyrazol-4-yl)methyl]prop-2-yn-1-amine

• IUPAC Name: N-(cyclopropylmethyl)-N-[(1-ethylpyrazol-4-yl)methyl]prop-2-yn-1-amine
• InChI: InChI=1S/C13H19N3/c1-3-7-15(9-12-5-6-12)10-13-8-14-16(4-2)11-13/h1,8,11-12H,4-7,9-10H2,2H3
• InChI Key: YALLMISRTHQTEG-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C=N1)CN(CC#C)CC2CC2
• Molecular Formula: C13H19N3
• Molecular Weight: 217.31 g/mol

Description

N-(Cyclopropylmethyl)-N-[(1-ethylpyrazol-4-yl)methyl]prop-2-yn-1-amine, also known as CMPA, is a chemical compound that has been studied for its potential use in scientific research. CMPA is a small molecule that has shown promise in various applications, including as a tool for studying biological systems and as a potential therapeutic agent for certain diseases.

Scientific Research Applications

Organic Synthesis and Catalysis

Poly(amido-amine) Development : The synthesis and study of poly(amido-amine)s (PAAs) with varying basicity and cytotoxicity profiles highlight the application of advanced amine compounds in developing novel polymers with potential endosomolytic properties. These PAAs show pH-dependent hemolytic activity, indicating their utility in drug delivery systems and biomaterials (Ferruti et al., 2000).

Methylation Methods : The advancement in direct N-monomethylation of aromatic primary amines using methanol demonstrates the significance of novel amines in organic synthesis. This method's attractiveness lies in its low catalyst loading, broad substrate scope, and excellent selectivities, which are crucial for developing efficient synthetic pathways (Li et al., 2012).

Medicinal Chemistry Applications

Antimicrobial and Cytotoxic Activity : Novel azetidine-2-one derivatives of 1H-benzimidazole, synthesized from amines, have shown significant antibacterial and cytotoxic activities. This research underscores the potential of amines in developing new therapeutic agents with antimicrobial properties (Noolvi et al., 2014).

Mannich Reaction and Pharmaceutical Applications : The synthesis of Mannich bases containing ibuprofen moiety through the aminomethylation process illustrates the role of amines in creating compounds with potential anti-inflammatory and analgesic properties. This research highlights the versatility of amines in the synthesis of bioactive molecules (Sujith et al., 2009).

Material Science and Catalysis

Iron-Catalyzed N-Ethylation and N-Methylation : The development of phosphine-free iron-catalyzed methods for N-ethylation and N-methylation of amines using ethanol and methanol opens new avenues in catalysis. This process is significant for the sustainable synthesis of amine derivatives, showcasing the importance of novel amines in green chemistry applications (Lator et al., 2018).